Cas no 2829279-78-7 ((2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride)

• Product Name: (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride
• CAS No: 2829279-78-7
• MF: C₅H₁₂Cl₂N₂O₂
• MW: 203.07
• CID: 5140970
• PubChem ID: 45072446
• Update Time: 2025-05-26

(2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride
• 2829279-78-7
• (4S)-4-Amino-D-proline dihydrochloride
• MFCD09025424
• 263407-17-6
• (4S)-4-amino-D-Proline
• AKOS015845482
• (2R,4S)-4-Aminopyrrolidine-2-carboxylicaciddihydrochloride
• C74364
• (2R,4S)-4-aminopyrrolidine-2-carboxylic acid;dihydrochloride
• D-Proline, 4-amino-, (4S)- (9CI)
• J-501000
• DTXSID50662556
• (2R,4S)-4-AMINOPYRROLIDINE-2-CARBOXYLIC ACID 2HCL
• AKOS016007563
• (4S)-4-Amino-D-proline--hydrogen chloride (1/2)
• (2R,4S)-4-AMINO-PYRROLIDINE-2-CARBOXYLIC ACID DIHYDROCHLORIDE
• (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid diHCl
• DS-14041
• (2R,4S)-4-Aminopyrrolidine-2-carboxylic aciddihydrochloride

• Inchi： 1S/C5H10N2O2.2ClH/c6-3-1-4(5(8)9)7-2-3;;/h3-4,7H,1-2,6H2,(H,8,9);2*1H/t3-,4+;;/m0../s1
• InChI Key： YQEVKNLEXCXBHR-WTIKUKJPSA-N
• SMILES： N1C[C@@H](N)C[C@@H]1C(=O)O.Cl.Cl

Computed Properties

• Exact Mass: 202.0275830g/mol
• Monoisotopic Mass: 202.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride

(2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2829279-78-7, commonly referred to as (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride, is a structurally unique amino acid derivative that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its pyrrolidine ring system, which is a five-membered nitrogen-containing ring, and its stereochemistry at the 2R and 4S positions. The presence of the amino group at the 4-position and the carboxylic acid group at the 2-position makes it a valuable substrate for various biochemical and pharmaceutical applications.

Recent studies have highlighted the potential of (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride in drug discovery, particularly in the development of novel therapeutic agents. Its stereochemistry plays a crucial role in determining its pharmacokinetic properties, making it an ideal candidate for enantioselective synthesis. The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions.

One of the most promising applications of this compound lies in its role as a building block for peptide synthesis. The amino and carboxylic acid functionalities allow for versatile coupling reactions, enabling the construction of complex peptide structures with defined stereochemistry. This has been extensively explored in recent research, where (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride has been used to synthesize bioactive peptides with potential anti-inflammatory and neuroprotective properties.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a chiral catalyst in asymmetric synthesis. The pyrrolidine ring system serves as a rigid framework that can be modified to create chiral environments conducive to enantioselective reactions. Recent advancements in this area have demonstrated the ability of (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride to catalyze the formation of chiral centers with high enantiomeric excess, opening new avenues for the synthesis of complex natural products.

The pharmacological profile of (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride has also been a focal point of recent research. Studies have shown that this compound exhibits potent activity against various enzymes involved in inflammatory pathways, making it a potential lead compound for anti-inflammatory drug development. Furthermore, its ability to modulate neurotransmitter systems suggests its potential application in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

From a synthetic standpoint, the preparation of (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride involves a multi-step process that requires precise control over stereochemistry. Recent advancements in asymmetric synthesis techniques have enabled the efficient production of this compound with high optical purity. These methods often involve the use of chiral auxiliaries or organocatalysts to ensure the correct configuration at both the 2R and 4S positions.

In conclusion, (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its favorable pharmacokinetic properties, makes it an invaluable tool in drug discovery and organic synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern medicine.